BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide to the Physical and
Chemical Characteristics of Mesna Powder

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2-Mercaptoethanesulfonic acid
Compound Name: ,
sodium

cat. No.: B1676310

For Researchers, Scientists, and Drug Development Professionals

Abstract

Mesna, chemically known as sodium 2-mercaptoethanesulfonate, is a vital uroprotective agent
administered in conjunction with certain chemotherapy drugs, primarily ifosfamide and
cyclophosphamide, to mitigate the risk of hemorrhagic cystitis. Its efficacy is rooted in the
targeted neutralization of acrolein, a toxic metabolite of these chemotherapeutic agents. This
technical guide provides a comprehensive overview of the core physical and chemical
characteristics of Mesna powder. It includes tabulated quantitative data, detailed experimental
protocols for key analytical methods, and visualizations of its mechanism of action and
analytical workflows to support researchers, scientists, and drug development professionals in
their work with this important compound.

Physical Characteristics

Mesna powder is a white to off-white crystalline solid with a characteristic odor. It is a
hygroscopic substance and should be stored in a dry environment.
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Physical Property Value Reference

White to off-white crystalline

Appearance [1]
powder

Odor Characteristic [1]

Melting Point >240 °C (with decomposition) [2]

Chemical Characteristics

Mesna is the sodium salt of 2-mercaptoethanesulfonic acid. Its chemical structure features a
thiol (-SH) group, which is central to its biological activity, and a sulfonate (-SOs~) group, which
imparts high water solubility.

Chemical Property Value/Description Reference

) Sodium 2-
Chemical Name [3]
mercaptoethanesulfonate

Synonyms Mesnum, Uromitexan, Mesnex  [3]
Molecular Formula C2HsNaOsS:2 [4]
Molecular Weight 164.18 g/mol [4]
CAS Number 19767-45-4 [2]

Stable under standard
- conditions. In the presence of
Stability _ o [5]
oxygen, it can oxidize to form

its disulfide dimer, dimesna.

Solubility

Mesna exhibits high solubility in aqueous solutions and is also soluble in some polar organic
solvents.
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Solvent Solubility Reference
Water Freely soluble (50 mg/mL) [2]
Dimethyl Sulfoxide (DMSO) Soluble (33 mg/mL) [2]
Methanol Soluble [1]
Ethanol Slightly soluble [2]
Cyclohexane Practically insoluble [2]

pKa

The acidity of the thiol group is a key parameter for its nucleophilic activity. While a specific
experimentally determined pKa value for Mesna's thiol group is not readily available in the
reviewed literature, the pKa of similar small-molecule thiols typically ranges from 8 to 10.

Spectroscopic Properties
Infrared (IR) Spectroscopy

The FT-IR spectrum of Mesna powder shows characteristic absorption bands corresponding to

its functional groups.

Wavenumber (cm—2) Functional Group Vibration Mode
~2560 Thiol (-SH) Stretching
~1200-1300 Sulfonate (-SO3™) Stretching

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are used to confirm the structure of Mesna. In solution, Mesna

predominantly exists in a trans-rotameric form[6].

1H NMR: The proton NMR spectrum would be expected to show two triplets corresponding to

the two methylene (-CHz-) groups.
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13C NMR: The carbon-13 NMR spectrum would display two distinct signals for the two carbon
atoms in different chemical environments.

UV-Visible (UV-Vis) Spectroscopy

Mesna exhibits UV absorption maxima that can be utilized for its quantification.

Wavelength (nm) Description
~210-214 Used for UV detection in HPLC analysis
250 and 290 Absorption maxima

Uroprotective Mechanism of Action

The primary mechanism of Mesna's uroprotective effect is the neutralization of acrolein, a
urotoxic metabolite of cyclophosphamide and ifosfamide[7][8][9]. After administration, Mesna is
oxidized in the bloodstream to its inactive disulfide form, dimesna[5][7]. Upon reaching the
kidneys, dimesna is reduced back to the active Mesna, which is then excreted into the
bladder[5][7]. In the bladder, the free thiol group of Mesna acts as a nucleophile and reacts with
the electrophilic a,B-unsaturated aldehyde of acrolein via a Michael addition reaction[8]. This
reaction forms a stable, non-toxic thioether conjugate that is safely excreted in the urine, thus
preventing acrolein-induced bladder damage and hemorrhagic cystitis[7][8].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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